3-(n-Docosylamino)-pyridine

• IUPAC Name: N-docosylpyridin-3-amine
• InChI: InChI=1S/C27H50N2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-25-29-27-23-22-24-28-26-27/h22-24,26,29H,2-21,25H2,1H3
• InChI Key: RJQPNFZJERBNOG-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCCCCCCCNC1=CN=CC=C1
• Molecular Formula: C27H50N2
• Molecular Weight: 402.7 g/mol

Description

3-(n-Docosylamino)-pyridine (3-DAP) is a synthetic compound that has been extensively studied in scientific research due to its unique properties. It is a heterocyclic amine that contains a pyridine ring and a docosylamino group, which can be used as both a ligand and an intermediate in a variety of reactions. 3-DAP has been used in a variety of fields, including catalysis, materials science, and drug discovery, and has been found to be a very useful tool for many types of scientific research.

Scientific Research Applications

3-(n-Docosylamino)-pyridine has been used in a variety of scientific research applications, including catalysis, materials science, and drug discovery. In catalysis, this compound has been used as a ligand in a variety of reactions, including the Heck reaction, the Suzuki reaction, and the Sonogashira coupling. In materials science, this compound has been used in the synthesis of polymers, nanomaterials, and organic semiconductors. In drug discovery, this compound has been used as a ligand for the development of new drugs, as well as for the optimization of existing drugs.

Mechanism of Action

The mechanism of action of 3-(n-Docosylamino)-pyridine is not fully understood, but it is believed to involve the formation of a complex between the pyridine ring and the docosylamino group. This complex is believed to be responsible for the unique properties of this compound, such as its ability to act as both a ligand and an intermediate in a variety of reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood, as it has not been extensively studied in humans. However, this compound has been found to be non-toxic in animal studies, and it has been found to be non-mutagenic in bacterial studies. It is believed that this compound may have some beneficial effects on the body, as it has been found to have anti-inflammatory and antioxidant properties in animal studies.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-(n-Docosylamino)-pyridine in lab experiments is its ability to act as both a ligand and an intermediate in a variety of reactions. This makes it a very versatile tool for scientific research. However, this compound also has some limitations, such as its relatively low solubility in some solvents and its relatively high cost.

Future Directions

The future of 3-(n-Docosylamino)-pyridine is bright, as its unique properties make it a very useful tool for scientific research. There are several potential future directions for this compound research, including the development of new synthetic methods, the exploration of its biochemical and physiological effects, and the development of new applications for this compound in materials science and drug discovery. Additionally, research into the mechanism of action of this compound could provide valuable insight into its unique properties.

Synthesis Methods

3-(n-Docosylamino)-pyridine can be synthesized through a variety of methods, including the use of a Grignard reaction, the Knoevenagel condensation, and the Wittig reaction. In the Grignard reaction, a pyridine derivative is reacted with a Grignard reagent to form this compound. In the Knoevenagel condensation, an aldehyde is reacted with a secondary amine to form this compound. In the Wittig reaction, a phosphonium salt is reacted with an alkyl halide to form this compound. All of these methods have been found to be effective in producing this compound in high yields.